Cas no 125366-77-0 (1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-)
125366-77-0 structure
Product Name:1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-
CAS No:125366-77-0
MF:C11H8O4
MW:204.178823471069
CID:235585
PubChem ID:25217674
Update Time:2025-04-19
1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy-
- 1-Naphthalenecarboxaldehyde, 2,7,8-trihydroxy- (9CI)
- 2,7,8-TRIHYDROXYNAPHTHALENE-1-CARBALDEHYDE
- 125366-77-0
- 2,7,8-Trihydroxy-1-naphthaldehyde
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- Inchi: 1S/C11H8O4/c12-5-7-8(13)3-1-6-2-4-9(14)11(15)10(6)7/h1-5,13-15H
- InChI Key: AHPVQKKHHIDVSQ-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC2=CC=C(C(C=O)=C21)O)O
Computed Properties
- Exact Mass: 204.04224
- Monoisotopic Mass: 204.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 77.8A^2
- XLogP3: 2.1
Experimental Properties
- PSA: 77.76
1-Naphthalenecarboxaldehyde,2,7,8-trihydroxy- Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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